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Compound of Interest

3-(Methoxycarbonyl)-2-
Compound Name:
nitrobenzoic acid

Cat. No.: B1360844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxy-2-nitrobenzoic acid, a
versatile chemical intermediate with significant applications in the pharmaceutical and chemical
industries. This document will cover its chemical identity, properties, synthesis, and key
applications, with a focus on its role in drug development.

Chemical Identity and Properties

The compound "3-(Methoxycarbonyl)-2-nitrobenzoic acid" as named is chemically
ambiguous. Based on common chemical nomenclature and available literature, the intended
compound is likely 3-Methoxy-2-nitrobenzoic acid.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-
methoxy-2-nitrobenzoic acid.[1] It is also known by other names such as 2-Nitro-3-
methoxybenzoic acid and m-Anisic acid, 2-nitro-.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-methoxy-2-nitrobenzoic acid[1]

CAS Number 4920-80-3[2]

Molecular Formula CsH7NOs5[3]

Molecular Weight 197.14 g/mol [3]

InChl Key YMOMYSDAOXOCID-UHFFFAQYSA-N[2]

) COC1=CC=CC(=C1--INVALID-LINK--
Canonical SMILES

[O-)C(=0)0
Table 2: Physical and Chemical Properties
Property Value Source
Appearance White to pale beige powder ChemicalBook
Melting Point 253-257 °C (lit.) Sigma-Aldrich
Enthalpy of Sublimation
136.6 + 1.3 kJ/mol at 404 K NIST WebBook[2]
(AsubH)
XLogP3 1.6 PubChem[1]

Synthesis of 3-Methoxy-2-nitrobenzoic acid

The primary method for synthesizing 3-Methoxy-2-nitrobenzoic acid is through the electrophilic
nitration of 3-methoxybenzoic acid.[4] The methoxy and carboxylic acid groups on the benzene
ring direct the incoming nitro group. Due to steric hindrance from the adjacent carboxylic acid
group, the 2-nitro isomer is the major product.[4] Other reported synthetic routes include the
oxidation of 3-methoxy-2-nitrotoluene and a multi-step synthesis starting from methyl| 3-
methylbenzoate.[4]
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Synthesis of 3-Methoxy-2-nitrobenzoic acid

3-Methoxybenzoic Acid HNO3 / H2SOa4

itration

3-Methoxy-2-nitrobenzoic acid

Click to download full resolution via product page
Caption: General synthesis pathway for 3-Methoxy-2-nitrobenzoic acid.

The following is a generalized protocol based on typical electrophilic aromatic substitution
reactions:

o Reaction Setup: In a flask equipped with a stirrer and maintained in an ice bath, slowly add
concentrated sulfuric acid to 3-methoxybenzoic acid.

 Nitrating Agent Preparation: Separately, prepare a nitrating mixture by carefully adding
concentrated nitric acid to concentrated sulfuric acid in an ice bath.

 Nitration: Slowly add the nitrating mixture dropwise to the solution of 3-methoxybenzoic acid
while maintaining a low temperature (typically 0-10 °C) to control the reaction.

e Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Work-up: Once the reaction is complete, pour the reaction mixture over crushed ice. The
solid product will precipitate out of the solution.

 Purification: Collect the precipitate by filtration, wash it with cold water until the washings are
neutral, and then dry it. Further purification can be achieved by recrystallization from a
suitable solvent like ethanol.
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Applications in Drug Development and Organic
Synthesis

3-Methoxy-2-nitrobenzoic acid is a valuable building block in organic synthesis, primarily due to
its multiple reactive functional groups.[5] The carboxylic acid can undergo esterification and
amidation, while the nitro group can be reduced to an amine, which opens up a wide range of
further chemical transformations.[4]

A significant application of this compound is as a key intermediate in the synthesis of
pyrrolobenzodiazepine (PBD) compounds, a class of molecules known for their anti-tumor
activity.[4]

Application in Pyrrolobenzodiazepine (PBD) Synthesis

3-Methoxy-2-nitrobenzoic acid
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Caption: Role of 3-Methoxy-2-nitrobenzoic acid in PBD synthesis.
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While 3-Methoxy-2-nitrobenzoic acid itself is not reported to have significant biological activity,
its derivatives have been investigated as potential therapeutics. For instance, some derivatives
have been identified as potent enzyme inhibitors, such as inhibitors of fatty acid amide
hydrolase.[4] This highlights the importance of this scaffold in medicinal chemistry for the
development of novel bioactive molecules.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a commonly used analytical technique for
the separation and analysis of 3-Methoxy-2-nitrobenzoic acid.

A general reverse-phase HPLC method for the analysis of 3-Methoxy-2-nitrobenzoic acid is as
follows:

Column: A C18 stationary phase column (e.g., Newcrom R1) is suitable.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid
or formic acid (for Mass Spectrometry compatibility).[6]

Detection: UV detection at an appropriate wavelength.

Application: This method can be used for monitoring reaction progress, assessing purity, and
for preparative separation to isolate impurities.[6]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Methoxy-2-nitrobenzoic acid is classified with the following hazards:

Table 3: GHS Hazard Information

Hazard Code Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
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Source: PubChem([1]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be used when handling this compound. It should be stored in a well-ventilated

area.

This technical guide provides a summary of the available information on 3-Methoxy-2-
nitrobenzoic acid. Researchers and drug development professionals can use this as a starting
point for further investigation and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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